6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one

• IUPAC Name: 6-(azocane-1-carbonyl)-2-methylpyridazin-3-one
• InChI: InChI=1S/C13H19N3O2/c1-15-12(17)8-7-11(14-15)13(18)16-9-5-3-2-4-6-10-16/h7-8H,2-6,9-10H2,1H3
• InChI Key: QCQZFSPUXNPFAB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCCCCCC2
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one, also known as AP-3, is a chemical compound that has gained attention in the scientific community due to its potential as a research tool. AP-3 has been found to have various biochemical and physiological effects, making it a valuable compound for studying cellular processes and signaling pathways.

Mechanism of Action

6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one is a small molecule that can penetrate cell membranes and interact with intracellular signaling pathways. It has been found to inhibit the activity of PKC by binding to the enzyme's regulatory domain. This binding prevents PKC from being activated by diacylglycerol (DAG) and other activators. 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one has also been found to activate the MAPK pathway, which is involved in cellular proliferation and differentiation.
Biochemical and Physiological Effects:
6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one has also been found to induce apoptosis (programmed cell death) in cancer cells. Additionally, 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one has been found to modulate the activity of ion channels and to affect neurotransmitter release.

Advantages and Limitations for Lab Experiments

6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one has several advantages as a research tool. It is a small molecule that can penetrate cell membranes, making it useful for studying intracellular signaling pathways. It has also been found to have low toxicity, making it a safe compound to use in lab experiments. However, there are also limitations to using 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one. Its effects on cellular signaling pathways can be complex and may vary depending on the cell type and experimental conditions. Additionally, the synthesis of 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one can be challenging, and the yield of the compound is relatively low.

Future Directions

There are several future directions for research on 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one. One area of interest is its potential as an anti-cancer agent. Further studies could investigate the mechanisms by which 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one inhibits cancer cell growth and induces apoptosis. Another area of interest is the role of 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one in modulating ion channels and neurotransmitter release. Additionally, research could focus on developing more efficient synthesis methods for 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one and other related compounds.
Conclusion:
In conclusion, 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one is a valuable research tool that has been found to have various biochemical and physiological effects. Its ability to modulate cellular signaling pathways makes it useful for studying cellular processes and for developing new therapies for diseases such as cancer. While there are limitations to using 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one, its potential as a research tool makes it an important compound for further investigation.

Synthesis Methods

The synthesis of 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one involves the reaction of 2-methylpyridazine-3,6-dione with 1-azacyclohexan-1-carbonyl chloride. The resulting product is then purified through recrystallization. The yield of 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one is typically around 60%.

Scientific Research Applications

6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one has been used in various scientific research studies due to its ability to modulate cellular processes and signaling pathways. It has been found to inhibit the activity of protein kinase C (PKC) and to activate the mitogen-activated protein kinase (MAPK) pathway. These effects make 6-(Azocane-1-carbonyl)-2-methylpyridazin-3-one a valuable tool for studying the regulation of cellular signaling pathways.